N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[1-(4-methylphenyl)-5-phenylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C22H20N4OS2/c1-15-8-10-18(11-9-15)26-19(17-6-4-3-5-7-17)12-23-22(26)29-14-20(27)25-21-24-16(2)13-28-21/h3-13H,14H2,1-2H3,(H,24,25,27)
• InChI Key: XFLAJBLVVCEGMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=NC(=CS3)C)C4=CC=CC=C4
• Molecular Formula: C22H20N4OS2
• Molecular Weight: 420.6 g/mol

Description

N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N4OS2 and its molecular weight is 420.55. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

• Anticancer Agents : Some derivatives of N-(4-methylthiazol-2-yl)-2-((5-phenyl-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide have been investigated for their anticancer activity. For instance, specific compounds showed selective cytotoxicity against A549 human lung adenocarcinoma cells, indicating their potential as anticancer agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
• Antiproliferative Activity : The antiproliferative activity of these compounds has also been evaluated, with some derivatives showing considerable efficacy against cancer cell lines (Özkay, Yurttaş, Dikmen, & Engür, 2016).

Antimicrobial Applications

• Antibacterial Agents : Research has demonstrated the effectiveness of certain derivatives as antibacterial agents. For example, compounds showed good antimicrobial activity, with some exhibiting high activity against strains like Staphylococcus aureus and Escherichia coli (Saravanan et al., 2010).
• Antifungal Agents : These compounds have also been explored for their antifungal properties, with some showing significant activity against fungal strains like Candida albicans (Altındağ et al., 2017).

Additional Applications

• Antioxidant Agent : Investigations into the antioxidant properties of these derivatives have also been conducted. Certain compounds have been found to exhibit antioxidant activity, potentially offering therapeutic benefits (Talapuru et al., 2014).